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Abstract
Strontium diricinoleate, the strontium salt of ricinoleic acid, is a compound with a history

intertwined with the broader development of strontium-based therapeutics and the industrial

applications of castor oil derivatives. While not as extensively documented as other strontium

salts like strontium ranelate, its unique properties, stemming from both the divalent strontium

cation and the hydroxylated fatty acid, have led to its exploration in various fields, notably in

dental preparations. This technical guide provides a comprehensive overview of the historical

context of strontium diricinoleate's emergence, detailed hypothetical experimental protocols

for its synthesis and characterization, and a summary of its known applications.

Historical Development and Discovery
The history of strontium diricinoleate is not marked by a singular discovery but rather by a

convergence of research streams in strontium chemistry and the applications of ricinoleic acid.

The element strontium was first identified in 1790 by Adair Crawford in a mineral from a mine in

Strontian, Scotland, and was later isolated by Humphry Davy in 1808.[1][2] For much of the

19th and early 20th centuries, the applications of strontium were primarily in pyrotechnics,
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where its salts impart a brilliant crimson color to fireworks and flares, and in the sugar industry

for the refining of sugar beet.[1][3]

The therapeutic potential of strontium began to be recognized in the mid-20th century. Due to

its chemical similarity to calcium, strontium was investigated for its effects on bone metabolism.

[4][5][6][7] This research eventually led to the development of strontium-containing drugs for

osteoporosis.[5][6] Concurrently, the dental applications of strontium were being explored, with

strontium chloride being used in toothpastes to reduce dentin hypersensitivity.[4][5]

Ricinoleic acid, the primary fatty acid component of castor oil, has a long history of industrial

use due to its unique hydroxyl group. The synthesis of metal salts of fatty acids, or metal

soaps, was also a well-established practice for various applications, including lubricants,

thickeners, and stabilizers.

The confluence of these fields likely led to the first synthesis of strontium diricinoleate. While

the exact date and discoverer are not well-documented in publicly available literature, its

emergence can be situated within the broader mid-to-late 20th-century exploration of strontium

salts for therapeutic and specialized applications. A notable example of its application appears

in a patent describing a dentifrice formulation where a ricinoleate salt is used in combination

with strontium edatate to achieve a synergistic effect in calculus removal and prevention.[8][9]

This suggests that by the time of this patent, the synthesis and properties of strontium

ricinoleates were understood within the industry.

Physicochemical Properties
Quantitative data on the specific physicochemical properties of pure strontium diricinoleate
are not readily available in the literature. However, based on the properties of strontium and

ricinoleic acid, the following can be inferred and would be key parameters to determine

experimentally.
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Property Expected Value / Characteristic

Molecular Formula C₃₆H₆₆O₆Sr

Molecular Weight 674.5 g/mol

Appearance White to yellowish waxy solid or powder

Solubility in Water
Expected to be low, similar to other divalent

metal soaps

Solubility in Organic Solvents Likely soluble in nonpolar organic solvents

Melting Point (°C) To be determined experimentally

Density (g/cm³) To be determined experimentally

Experimental Protocols
The following sections detail hypothetical experimental protocols for the synthesis and

characterization of strontium diricinoleate, based on general methods for the preparation of

strontium salts of organic acids and metal soaps.

This protocol describes a precipitation reaction between a soluble strontium salt and a soluble

salt of ricinoleic acid.

Materials:

Ricinoleic acid (99% purity)

Strontium chloride hexahydrate (SrCl₂·6H₂O)

Sodium hydroxide (NaOH)

Ethanol

Deionized water

Heptane
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Saturated sodium chloride solution

Procedure:

Preparation of Sodium Ricinoleate:

Dissolve a specific molar quantity of ricinoleic acid in ethanol.

In a separate beaker, dissolve a stoichiometric equivalent of sodium hydroxide in

deionized water to create a solution.

Slowly add the sodium hydroxide solution to the ricinoleic acid solution while stirring. The

reaction is exothermic.

Continue stirring until the ricinoleic acid is fully neutralized to form sodium ricinoleate.

Precipitation of Strontium Diricinoleate:

Dissolve a stoichiometric amount (0.5 molar equivalents) of strontium chloride

hexahydrate in deionized water.

Slowly add the strontium chloride solution to the sodium ricinoleate solution with vigorous

stirring.

A white precipitate of strontium diricinoleate will form immediately.

Continue stirring for 1-2 hours to ensure complete reaction.

Isolation and Purification:

Collect the precipitate by vacuum filtration.

Wash the precipitate several times with deionized water to remove any unreacted salts

and impurities.

Perform a final wash with ethanol to aid in drying.
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Dry the purified strontium diricinoleate in a vacuum oven at a low temperature (e.g., 40-

50 °C) to a constant weight.

An alternative approach involves the direct reaction of ricinoleic acid with a strontium base,

such as strontium carbonate or strontium hydroxide, in an aqueous medium, potentially with

gentle heating to drive the reaction to completion.[10]

3.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to confirm the formation of the salt by observing the shift in the

carbonyl stretching frequency.

Methodology:

Acquire an FTIR spectrum of the starting material, ricinoleic acid, and the final product,

strontium diricinoleate.

The spectrum of ricinoleic acid will show a characteristic C=O stretch of the carboxylic acid

at approximately 1700-1725 cm⁻¹.

The spectrum of strontium diricinoleate should show the disappearance of this peak and

the appearance of two new peaks corresponding to the asymmetric and symmetric

stretching of the carboxylate anion (COO⁻), typically in the regions of 1540-1650 cm⁻¹ and

1400-1450 cm⁻¹, respectively.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR can be used to confirm the structure of the ricinoleate backbone.

Methodology:

Dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃).

Acquire ¹H and ¹³C NMR spectra.

The spectra should be consistent with the structure of the ricinoleate fatty acid chain. The

absence of the acidic proton from the carboxylic acid in the ¹H NMR spectrum of the product

would further confirm salt formation.
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3.2.3. Elemental Analysis

Elemental analysis can determine the weight percentage of strontium, carbon, and hydrogen,

which can be compared to the theoretical values for strontium diricinoleate.

Methodology:

Submit a sample of the purified product for elemental analysis (e.g., Inductively Coupled

Plasma - Optical Emission Spectrometry for strontium, and combustion analysis for carbon

and hydrogen).

Compare the experimental weight percentages to the calculated theoretical values for

C₃₆H₆₆O₆Sr.

3.2.4. X-ray Diffraction (XRD)

XRD can be used to assess the crystallinity of the synthesized strontium diricinoleate.

Methodology:

Obtain an X-ray powder diffraction pattern of the sample.

The presence of sharp peaks indicates a crystalline or semi-crystalline material, while a

broad halo would suggest an amorphous solid.

Known and Potential Applications
The primary documented application of strontium diricinoleate is in dental care products.[8]

[9] Its properties suggest potential utility in other areas as well.

Dentifrices: In combination with other agents, it has been shown to have a synergistic effect

in removing and preventing dental calculus.[8][9] The strontium component may also

contribute to reducing tooth sensitivity.[4][5]

Topical Formulations: Given the known anti-inflammatory properties of some ricinoleic acid

derivatives, strontium diricinoleate could be explored for use in dermatological

preparations.
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Lubricants and Greases: Metal soaps are widely used as thickeners in lubricating greases.

The unique properties of the ricinoleate chain could impart specific performance

characteristics.

PVC Stabilizers: Strontium salts of fatty acids can be used as heat stabilizers in polyvinyl

chloride (PVC) plastics.

Biological Activity and Signaling Pathways
While no specific signaling pathways for strontium diricinoleate have been elucidated, the

biological effects can be inferred from its constituent parts.

Strontium: Strontium is known to interact with calcium-sensing receptors (CaSR) and can

influence bone cell signaling pathways. It has been shown to stimulate osteoblast

proliferation and differentiation while inhibiting osteoclast activity, thus promoting bone

formation and reducing bone resorption.[4][7]

The diagram below illustrates the generally accepted mechanism of action for strontium ions in

bone tissue.
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Caption: Dual action of strontium on bone cells.

Ricinoleic Acid: As a fatty acid, ricinoleic acid can be incorporated into cell membranes,

potentially influencing their fluidity and the function of membrane-bound proteins. Some

studies have suggested that ricinoleic acid and its derivatives possess anti-inflammatory

properties, though the precise mechanisms are not fully understood.
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The workflow for synthesizing and characterizing strontium diricinoleate can be visualized as

follows:

Synthesis

Characterization

Ricinoleic Acid + Strontium Salt

Precipitation Reaction

Filtration & Washing

Vacuum Drying

Purified Strontium Diricinoleate

FTIR Spectroscopy NMR Spectroscopy Elemental Analysis X-ray Diffraction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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